Cas no 1806976-33-9 (4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride
• CAS No: 1806976-33-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883782
• Update Time: 2025-08-05

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-5-4(7(10)11)3(6(9)14)2-13-8(5)12/h2,7H,1H3
• InChI Key： JHWDUGAGQNGZIG-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(=C1C(F)F)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1806976-33-9, commonly referred to as 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple halogen atoms and a methoxy group, as well as a carbonyl chloride functional group. These features make it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride in the development of advanced materials, particularly in the realm of organic electronics. Researchers have demonstrated that the compound's electronic properties can be fine-tuned through strategic modifications of its substituents, enabling its use in high-performance organic semiconductors. For instance, a 2023 study published in *Advanced Materials* explored the integration of this compound into polymer blends, showcasing its ability to enhance charge transport properties in thin-film transistors.

In addition to its electronic applications, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride has also been investigated for its potential in drug discovery. The compound's reactivity and selectivity make it an ideal candidate for constructing bioactive molecules with complex architectures. A 2022 paper in *Journal of Medicinal Chemistry* reported the successful synthesis of a series of derivatives using this compound as a starting material, with some exhibiting promising anti-inflammatory and anticancer activities.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the Friedel-Crafts acylation of a suitably substituted pyridine derivative, followed by subsequent halogenation and oxidation steps to introduce the desired substituents. Recent advancements in catalytic methods have further streamlined these processes, reducing production costs and improving scalability.

From an environmental perspective, understanding the ecological impact of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride is crucial for its sustainable use. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a topic of ongoing research. Regulatory agencies are increasingly emphasizing the need for greener synthetic routes and waste management strategies to minimize environmental footprint.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride (CAS No. 1806976-33-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of materials science and pharmaceutical development.